Dual-signalled magneto-optical barcodes with lanthanide-based molecular cluster-aggregates†

Nanoscale Pub Date: 2023-10-31 DOI: 10.1039/D3NR03838F

Abstract

A proof-of-concept for magneto-optical barcodes is demonstrated for the first time. The dual-signalled spectrum observed via magnetic circular dichroism spectroscopy can be used to develop anti-counterfeiting materials with extra layers of security when compared with the widely studied luminescent barcodes.

Graphical abstract: Dual-signalled magneto-optical barcodes with lanthanide-based molecular cluster-aggregates
Dual-signalled magneto-optical barcodes with lanthanide-based molecular cluster-aggregates†
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